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An In-depth Technical Guide to the Physical and Chemical Properties of Ethyl Propiolate

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl propiolate (CAS No. 623-47-2), the ethyl ester of propiolic acid, is a highly versatile

reagent in organic synthesis.[1][2] Its unique structure, featuring an electrophilic terminal alkyne

conjugated to an ester group, makes it a valuable building block for a wide array of molecular

architectures.[1][3] This document provides a comprehensive overview of its core physical and

chemical properties, detailed experimental protocols for its use, and essential safety

information, tailored for professionals in research and drug development.

Physical and Spectroscopic Properties
Ethyl propiolate is a clear, colorless to pale yellow liquid with a characteristic fruity or pungent

odor.[4][5] It is miscible with common organic solvents such as ethanol, ether, and chloroform.

[3][4] Its key physical properties are summarized in the table below for quick reference.
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Property Value Reference(s)

Molecular Formula C₅H₆O₂ [6][7][8]

Molar Mass 98.10 g·mol⁻¹ [1][6][8]

Appearance
Clear colorless to light yellow

liquid
[4][5]

Melting Point 9 °C [9][10][11]

Boiling Point 119-120 °C (at 760 mmHg) [1][9]

Density 0.968 g/mL (at 25 °C) [1][4][11]

Refractive Index n20/D 1.411 - 1.413 [4][5][10]

Flash Point 25 °C (77 °F) - Closed Cup [9]

Solubility
Miscible with alcohol, ether,

chloroform
[3][4]

Storage Temperature 2-8 °C [11]

Spectroscopic Data
The structural features of ethyl propiolate can be confirmed by standard spectroscopic

methods. A typical ¹H NMR spectrum in deuterated chloroform (CDCl₃) shows distinct signals

corresponding to the ethyl and acetylenic protons.

¹H NMR (400 MHz, CDCl₃):

δ 4.26 (q, J = 7.1 Hz, 2H, -OCH₂CH₃)

δ 2.92 (s, 1H, -C≡CH)

δ 1.33 (t, J = 7.2 Hz, 3H, -OCH₂CH₃)[4]

Key Reactions of Ethyl Propiolate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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